Cas no 921806-14-6 (2,4-dimethyl-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide)

• Product Name: 2,4-dimethyl-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide
• CAS No: 921806-14-6
• MF: C₂₀H₂₁N₃O₃S
• MW: 383.46404337883
• CID: 6076167
• PubChem ID: 18569764
• Update Time: 2025-06-09

2,4-dimethyl-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide
• Benzenesulfonamide, 2,4-dimethyl-N-[2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)ethyl]-
• 921806-14-6
• 2,4-dimethyl-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzenesulfonamide
• 2,4-dimethyl-N-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide
• F2237-0007
• 2,4-dimethyl-N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]benzenesulfonamide
• AKOS024630178

• Inchi： 1S/C20H21N3O3S/c1-15-8-10-19(16(2)14-15)27(25,26)21-12-13-23-20(24)11-9-18(22-23)17-6-4-3-5-7-17/h3-11,14,21H,12-13H2,1-2H3
• InChI Key： RRLNLGAMFIKUAE-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2N=C(C3=CC=CC=C3)C=CC2=O)(=O)=O)=CC=C(C)C=C1C

Computed Properties

• Exact Mass: 383.13036271g/mol
• Monoisotopic Mass: 383.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 87.2Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 566.4±60.0 °C(Predicted)
• pka: 10.93±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2,4-dimethyl-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide

Introduction to 2,4-dimethyl-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide (CAS No. 921806-14-6)

2,4-dimethyl-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide, with the CAS number 921806-14-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, including a pyridazine ring and a benzene sulfonamide moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The molecular formula of 2,4-dimethyl-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide is C₂₀H₂₀N₄O₃S, and its molecular weight is approximately 384.45 g/mol. The compound's structure includes a central benzene ring substituted with two methyl groups at the 2 and 4 positions, a sulfonamide group attached to the benzene ring, and a side chain containing a pyridazine ring with a phenyl substituent. The presence of these functional groups imparts specific chemical properties and biological activities to the molecule.

In recent years, 2,4-dimethyl-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide has been studied for its potential as a therapeutic agent in various medical conditions. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α in vitro. These findings suggest that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2,4-dimethyl-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide has also been investigated for its antitumor properties. Studies have demonstrated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a crucial role in cancer progression. This makes it a promising candidate for further development as an anticancer agent.

The pharmacokinetic properties of 2,4-dimethyl-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-y l)ethylbenzene - 1 - sulfonamide have also been studied to assess its suitability for therapeutic use. Preclinical studies have indicated that it exhibits good oral bioavailability and favorable pharmacokinetic parameters. These properties are essential for ensuring that the compound can be effectively absorbed and distributed throughout the body to reach its target sites of action.

In addition to its therapeutic potential, 2,4-dimethyl-N - 2 - ( 6 - oxo - 3 - phenyl - 1 , 6 - dihydropyridazin - 1 - yl ) ethylbenzene - 1 - sulfonamide has also been explored for its use as a chemical intermediate in the synthesis of other biologically active compounds. Its unique structure makes it a valuable starting material for the development of novel drugs with diverse therapeutic applications.

The safety profile of 2 , 4 - dimethyl - N - 2 - ( 6 - oxo - 3 - phenyl - 1 , 6 - dihydropyridazin - 1 - yl ) ethylbenzene - 1 - sulfonamide is an important consideration in its development as a therapeutic agent. Preclinical toxicity studies have shown that it is generally well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The ongoing research into 2 , 4 - dimethyl - N - 2 - ( 6 - oxo - 3 - phenyl - 1 , 6 - dihydropyridazin - 1 - yl ) ethylbenzene - 1 - sulfonamide highlights its potential as a multifaceted therapeutic agent with applications in various medical fields. Its unique chemical structure and biological activities make it an attractive candidate for further development and clinical testing. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds promise for addressing unmet medical needs and improving patient outcomes.